N,N-dimethyl-4-(pyridin-4-ylamino)benzamide

• IUPAC Name: N,N-dimethyl-4-(pyridin-4-ylamino)benzamide
• InChI: InChI=1S/C14H15N3O/c1-17(2)14(18)11-3-5-12(6-4-11)16-13-7-9-15-10-8-13/h3-10H,1-2H3,(H,15,16)
• InChI Key: IJWANAFGWPYVOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC2=CC=NC=C2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N,N-dimethyl-4-(pyridin-4-ylamino)benzamide, also known as DM4PYA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. DM4PYA is a derivative of the naturally occurring compound, colchicine, which has been used for centuries to treat gout and other inflammatory conditions. DM4PYA has been shown to have potent anti-cancer properties, making it a promising candidate for the development of new cancer treatments.

Mechanism of Action

N,N-dimethyl-4-(pyridin-4-ylamino)benzamide works by disrupting the microtubule network in cancer cells, which is essential for cell division and growth. By disrupting the microtubule network, N,N-dimethyl-4-(pyridin-4-ylamino)benzamide prevents cancer cells from dividing and growing, ultimately leading to their death. This mechanism of action is similar to that of other anti-cancer drugs, such as taxanes and vinca alkaloids.
Biochemical and Physiological Effects:
N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has been shown to have a number of biochemical and physiological effects on cancer cells. It has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for cancer growth and metastasis.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high degree of purity, making it ideal for use in cell culture and animal studies. N,N-dimethyl-4-(pyridin-4-ylamino)benzamide also has low toxicity in normal cells, which is important for reducing side effects in cancer patients. However, N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N,N-dimethyl-4-(pyridin-4-ylamino)benzamide. One area of research is the development of new formulations of N,N-dimethyl-4-(pyridin-4-ylamino)benzamide that improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict which cancer patients are most likely to respond to N,N-dimethyl-4-(pyridin-4-ylamino)benzamide treatment. Finally, there is a need for clinical trials to evaluate the safety and efficacy of N,N-dimethyl-4-(pyridin-4-ylamino)benzamide in cancer patients.

Synthesis Methods

N,N-dimethyl-4-(pyridin-4-ylamino)benzamide can be synthesized using a variety of methods, including chemical synthesis and biotechnology. Chemical synthesis involves the use of chemical reactions to create the compound, while biotechnology involves the use of living organisms to produce the compound. Both methods have been used successfully to produce N,N-dimethyl-4-(pyridin-4-ylamino)benzamide in laboratory settings.

Scientific Research Applications

N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. N,N-dimethyl-4-(pyridin-4-ylamino)benzamide has also been shown to have a synergistic effect with other anti-cancer drugs, increasing their efficacy and reducing their toxicity.